2-(1,3-benzoxazol-2-ylamino)-4-(2-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one

Specification

• Molecular Formula: C23H21ClN4O2
• Molecular Weight: 420.9 g/mol
• IUPAC Name: 2-(1,3-benzoxazol-2-ylamino)-4-(2-chlorophenyl)-7,7-dimethyl-1,4,6,8-tetrahydroquinazolin-5-one
• Standard InChI: InChI=1S/C23H21ClN4O2/c1-23(2)11-16-19(17(29)12-23)20(13-7-3-4-8-14(13)24)27-21(25-16)28-22-26-15-9-5-6-10-18(15)30-22/h3-10,20H,11-12H2,1-2H3,(H2,25,26,27,28)
• Standard InChI Key: MBMNAAZTSJKXFK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N=C(N2)NC3=NC4=CC=CC=C4O3)C5=CC=CC=C5Cl)C(=O)C1)C

Introduction

The compound 2-(1,3-benzoxazol-2-ylamino)-4-(2-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one is a complex organic molecule with a molecular formula of C23H21ClN4O2. It features a tetrahydroquinazolinone core, a benzoxazole moiety, and a 2-chlorophenyl group, contributing to its diverse chemical and biological properties. This compound belongs to a class of heterocyclic compounds known for their potential applications in medicinal chemistry.

Chemical Reactivity

The chemical reactivity of this compound is influenced by its functional groups:

• Amine Group in Benzoxazole: Participates in nucleophilic substitution reactions.

• Carbonyl Group in Tetrahydroquinazolinone: Undergoes nucleophilic addition and condensation reactions.

• Chlorophenyl Group: May participate in electrophilic aromatic substitution reactions.

Synthesis Methods

The synthesis of 2-(1,3-benzoxazol-2-ylamino)-4-(2-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one typically involves multi-step synthetic routes. These methods allow for variations in yield and purity depending on reaction conditions.

Biological Activities and Potential Applications

Compounds similar to 2-(1,3-benzoxazol-2-ylamino)-4-(2-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one exhibit various biological activities, including potential interactions with enzymes involved in cell proliferation or signaling pathways. These interactions can be assessed using techniques like molecular docking and biological assays.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
2-(1,3-Benzoxazol-2-ylamino)-4-(4-methylphenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one	C24H24N4O2	Methylation enhances solubility
2-(1,3-Benzoxazol-2-ylamino)-4-(3-chlorophenyl)-7,7-dimethylquinazolinone	C23H20ClN4O2	Chlorine substitution enhances lipophilicity
4-(2-Methoxyphenyl)-7,7-dimethylquinazolinone	C18H18N2O2	Methoxy group increases solubility

Research Findings and Future Directions

Preliminary studies suggest that 2-(1,3-benzoxazol-2-ylamino)-4-(2-chlorophenyl)-7,7-dimethyl-4,6,7,8-tetrahydroquinazolin-5(1H)-one may interact with biological targets such as enzymes involved in cell proliferation or signaling pathways. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.